Plasmonically active micron-sized beads for integrated solid-phase synthesis and label-free SERS analysis†

Chemical Communications Pub Date: 2011-09-27 DOI: 10.1039/C1CC13562G

Abstract

Self-assembly of gold nanospheres with a very thin glass shell onto the surface of beads yields a plasmonically active micron-sized substrate for integrated solid-phase synthesis and label-free SERS analysis. The proof-of-principle of this approach is demonstrated by the vibrational spectroscopic discrimination of three distinct amino acids and a dipeptide.

Graphical abstract: Plasmonically active micron-sized beads for integrated solid-phase synthesis and label-free SERS analysis
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